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Denbufylline Drug Profile Summary

The table below summarizes the core identity and pharmacological data for Denbufylline.

Profile Aspect Details

Drug Status Experimental [1]

| Chemical Identifiers | • CAS Number: 57076-71-8 • UNII: 04B949KO6F • Molecular Formula:

C16H24N4O3 • Molecular Weight: 320.18 Da [1] | | Mechanism of Action | Selective inhibitor of

Phosphodiesterase 4 (PDE4) isoenzymes (PDE4A, PDE4B, PDE4D) [1] [2] | | Key Characteristics | •

Xanthine derivative without significant adenosine receptor antagonism [2] • 10-100 times more potent

than Pentoxifylline in improving blood cell deformability and reducing blood viscosity in a rat model [3] | |

Therapeutic Effects (Preclinical) | • Reduces whole blood viscosity [3] • Increases deformability

(filterability) of red and white blood cells [3] | | Development History | Development was discontinued due

to poor pharmacokinetic properties [2] |

Pharmacological Mechanism and Rationale

Denbufylline is a significant early-stage selective PDE4 inhibitor. Its development was an important step in

creating xanthine-based drugs that avoid the side effects associated with older compounds in this class [2].
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PDE4 Selectivity: As a selective PDE4 inhibitor, Denbufylline prevents the breakdown of the second

messenger cyclic AMP (cAMP) [1]. Elevated cAMP levels in cells typically lead to smooth muscle
relaxation and suppression of inflammatory cell activity.

Lack of Adenosine Antagonism: Unlike non-selective xanthines such as Theophylline,
Denbufylline was specifically noted for its negligible adenosine antagonism [2]. Antagonism of

adenosine receptors is considered a primary cause of side effects like central nervous system
stimulation, cardiac arrhythmias, and gastric hypersecretion seen with Theophylline [4].

Visualizing the Core Mechanism of Action

The following diagram illustrates Denbufylline's primary pharmacological target and downstream cellular

effects based on the information available.
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This diagram outlines Denbufylline's primary action: inhibiting PDE4 to increase intracellular cAMP,

leading to key physiological effects. The improved blood rheology is a directly observed effect in

preclinical models [3], while smooth muscle relaxation and anti-inflammatory effects are inferred from the

established consequences of PDE4 inhibition.

Research Gaps and Limitations
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The search results confirm that Denbufylline is no longer in active development, which limits the

availability of public, in-depth data [2]. The following specific information you requested is not available in

the current search results:

Detailed, step-by-step experimental protocols for key studies.

Comprehensive signaling pathway maps beyond the primary PDE4/cAMP mechanism. -- Quantitative
data from a full range of pharmacological and toxicological assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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